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Compound of Interest

Compound Name: 4-(Chloromethyl)-2-nitrophenol

Cat. No.: B1349657 Get Quote

Abstract
4-(Chloromethyl)-2-nitrophenol is a pivotal chemical intermediate, extensively utilized in the

synthesis of pharmaceuticals, agrochemicals, and dyes.[1][2][3] Its molecular structure,

featuring a reactive chloromethyl group, a phenolic hydroxyl, and a nitro group, offers a

versatile platform for a multitude of chemical transformations. This guide provides a

comprehensive technical overview for researchers, scientists, and drug development

professionals, detailing its synthesis, characterization, reactivity, and key applications. The

content is structured to deliver not just procedural steps, but also the underlying scientific

principles and field-tested insights, ensuring both technical accuracy and practical utility.

Core Synthesis: Chloromethylation of 2-Nitrophenol
The principal route for synthesizing 4-(Chloromethyl)-2-nitrophenol is through the

electrophilic aromatic substitution of 2-nitrophenol, a process known as Blanc

chloromethylation.[4] This reaction involves formaldehyde and hydrogen chloride, typically

catalyzed by a Lewis acid like zinc chloride.[4][5]

Synthetic Mechanism and Rationale
The reaction proceeds under acidic conditions which protonate formaldehyde, thereby

generating a highly electrophilic carbocation.[4] This electrophile is then attacked by the

electron-rich aromatic ring of 2-nitrophenol. The resulting benzyl alcohol is rapidly converted to

the corresponding chloride in the acidic medium.[4]
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Expertise & Experience: The choice of a Lewis acid catalyst like ZnCl₂ is critical as it facilitates

the formation of the electrophilic chloromethyl cation. While other chloromethylating agents like

chloromethyl methyl ether can be used, the formaldehyde/HCl system is often preferred for its

accessibility and effectiveness, despite the potential for side products like diarylmethanes.[4][6]

Detailed Laboratory Protocol
Materials:

2-Nitrophenol

Paraformaldehyde (as a source of formaldehyde)

Concentrated Hydrochloric Acid

Zinc Chloride (catalyst)

Toluene (for recrystallization)

Workflow Diagram:

Caption: Step-by-step workflow for the synthesis of 4-(Chloromethyl)-2-nitrophenol.

Step-by-Step Procedure:

Reaction Setup: In a well-ventilated fume hood, a mixture of 2-nitrophenol,

paraformaldehyde, and a catalytic amount of zinc chloride is suspended in concentrated

hydrochloric acid.

Reaction: The mixture is heated to 60-70°C and stirred vigorously.

Monitoring: The progress of the reaction is monitored by Thin Layer Chromatography (TLC)

until the starting material is consumed.

Workup and Isolation: The reaction mixture is cooled and poured onto crushed ice, leading to

the precipitation of the crude product. The solid is collected by filtration, washed with cold

water to remove residual acid, and dried.
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Purification: The crude product is purified by recrystallization from a suitable solvent like

toluene to yield the final product.

Structural Elucidation and Physicochemical
Properties
Accurate characterization is essential to confirm the identity and purity of the synthesized

compound.

Property Value Source

IUPAC Name 4-(chloromethyl)-2-nitrophenol [7]

CAS Number 6694-75-3 [1][7]

Molecular Formula C₇H₆ClNO₃ [7]

Molecular Weight 187.58 g/mol [1][7]

Appearance Yellow solid

Melting Point 85-87 °C [8]

Spectroscopic Analysis
Spectroscopic methods are indispensable for structural confirmation.[1][9]

¹H NMR Spectroscopy: Provides detailed information about the hydrogen framework of the

molecule.[1]

Mass Spectrometry: Confirms the molecular weight and isotopic distribution, which is

characteristic for chlorine-containing compounds.[10]

Infrared (IR) Spectroscopy: Identifies the key functional groups present in the molecule, such

as the hydroxyl (-OH), nitro (-NO₂), and chloromethyl (-CH₂Cl) groups.[10]

Chemical Reactivity and Synthetic Utility
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The synthetic versatility of 4-(Chloromethyl)-2-nitrophenol stems from the distinct reactivity of

its functional groups.

Nucleophilic Substitution at the Chloromethyl Group
The chloromethyl group is a reactive electrophilic site, readily undergoing nucleophilic

substitution with a variety of nucleophiles such as amines, thiols, and azides.[1][7] This allows

for the introduction of diverse functionalities, making it a valuable building block in constructing

more complex molecules.[1]

Reaction Scheme:

4-(Chloromethyl)-2-nitrophenol Substituted Product

 + Nucleophile (e.g., R₂NH, RSH) 
 (Sₙ2 Reaction)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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